5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine

• Molecular Formula: C8H12N4
• Molecular Weight: 164.21 g/mol
• IUPAC Name: 5-methyl-6,7,8,9-tetrahydropyrazino[2,3-b][1,4]diazepine
• InChI: InChI=1S/C8H12N4/c1-12-6-2-3-9-7-8(12)11-5-4-10-7/h4-5H,2-3,6H2,1H3,(H,9,10)
• InChI Key: LOOCUZVWGPYBMI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCNC2=NC=CN=C21

Description

5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine is a bicyclic heterocyclic compound featuring a pyrazine ring fused to a 1,4-diazepine ring, with a methyl group at the 5-position. This structure combines nitrogen-rich aromaticity with conformational flexibility, making it a subject of interest in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine typically involves the cyclization of appropriate precursors. One common method involves the alkylation of methyl pyrazole 3,5-dicarboxylate with 3-bromo-N-Boc propyl amine, followed by deprotection of the Boc group to yield the pyrazino-diazepine skeleton . The reaction conditions often include the use of organic solvents and catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and reproducibility of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can reduce double bonds or other functional groups.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups onto the pyrazino-diazepine scaffold.

Scientific Research Applications

5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It is used in the study of enzyme interactions and as a potential ligand for biological targets.

Medicine: It has potential therapeutic applications due to its unique structural properties.

Industry: It can be used in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction cascades and metabolic processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with related diazepine derivatives, emphasizing structural, synthetic, and functional differences.

Structural Features

Compound Name (CAS/Identifier)	Core Structure	Key Substituents	Notable Features
5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[...]	Pyrazino[2,3-b][1,4]diazepine	Methyl at position 5	Flexible diazepine ring; no nitro/chloro groups
6,7,8,9-Tetrahydro-5H-pyrazino[2,3-b]indole	Pyrazino[2,3-b]indole fused to diazepine	Indole moiety at position 7g	Aromatic indole enhances π-stacking
Clonazolam (Controlled Substance)	Benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepine	2-chlorophenyl, nitro, methyl groups	High CNS depressant activity
1-Ethoxymethyl-5-methyl-9-phenyl-...	Pyrimido[4,5-b][1,4]diazepine	Ethoxymethyl, phenyl substituents	Extensive hydrogen-bonding network

Key Observations :

• Substituent Impact : The methyl group in the target compound reduces steric hindrance compared to bulkier substituents (e.g., ethoxymethyl or chloro-phenyl in analogs). This may influence receptor binding or solubility.

Thermal and Physicochemical Properties

• Thermal Stability : Analogous compounds like TNDP () exhibit high thermal stability (decomposition at ~311°C), but nitro groups in TNDP contribute to its energy density. The target compound’s lack of nitro groups suggests lower thermal resilience unless stabilized by its bicyclic framework .

Biological Activity

5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine is a bicyclic compound belonging to the class of pyrazino-diazepines. Its unique molecular structure, characterized by a fused pyrazino and diazepine ring system, suggests potential biological activity that is of interest in medicinal chemistry and pharmacology. This article reviews the biological activities associated with this compound, including its pharmacological properties, receptor interactions, and potential therapeutic applications.

• Molecular Formula : C$_8$H$_{12}$N$_4$
• CAS Number : 945262-32-8
• Molecular Weight : 164.21 g/mol

The structural characteristics of 5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine contribute to its reactivity and biological interactions. The presence of nitrogen atoms within its structure enhances its ability to interact with various biological targets.

Pharmacological Properties

Research indicates that compounds structurally similar to 5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine exhibit significant pharmacological activities. These include:

• Neuroprotective Effects : Similar compounds have shown the ability to protect neuronal cells from oxidative stress and apoptosis. For example, related pyrazolo-diazepines have been reported to enhance the antioxidant system in models of cerebral ischemia .
• Anticancer Activity : Some derivatives have demonstrated cytotoxic effects against various cancer cell lines. In studies involving structurally related compounds, IC$_{50}$ values indicated selective toxicity towards cancerous cells while sparing normal cells .

Receptor Interactions

The biological activity of 5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine may be attributed to its interactions with several neurotransmitter receptors:

• GABA Receptors : Compounds in this class often exhibit affinity for GABA$_A$ receptors, which play a crucial role in mediating inhibitory neurotransmission in the central nervous system.
• Dopamine Receptors : There is potential for interaction with dopamine receptors, which may influence mood and behavior.

Case Studies

• Neuroprotection in Ischemic Models : In vivo studies have shown that related compounds can reduce infarct size and improve neurological outcomes following ischemic events. For instance, specific pyrazolo-diazepines were able to decrease blood-brain barrier permeability and enhance recovery from transient middle cerebral artery occlusion .
• Cytotoxicity Assays : In vitro assays conducted on various cancer cell lines revealed that certain derivatives of 5-Methyl-6,7,8,9-tetrahydro-5H-pyrazino[2,3-b][1,4]diazepine exhibited significant cytotoxic effects. The IC$_{50}$ values ranged from approximately 93.7 µM to over 300 µM across different cell lines .

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Unique Features
6-Methyl-5H-pyrazino[2,3-b][1,4]diazepine	Pyrazino-diazepine	Different methyl substitution patterns
5-Ethyl-6H-pyrazino[2,3-b][1,4]diazepine	Pyrazino-diazepine	Ethyl group alters pharmacokinetic properties
5-Methyl-7H-pyrazolo[1,5-a][1,4]diazepine	Pyrazolo-diazepine	Different ring fusion leading to varied biological activity

This table highlights the diversity within the class of pyrazino-diazepines and their potential implications for drug development.